Cas no 2228943-73-3 (3-hydroxy-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228943-73-3
• MF: C₁₃H₁₄O₆
• MW: 266.246664524078
• CID: 6536523
• PubChem ID: 165661500
• Update Time: 2025-07-19

3-hydroxy-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid
• EN300-1989079
• 2228943-73-3

• Inchi： 1S/C13H14O6/c1-17-9-3-11-10(18-6-19-11)2-8(9)13(12(15)16)4-7(14)5-13/h2-3,7,14H,4-6H2,1H3,(H,15,16)
• InChI Key： GPWPAYFXASBFOX-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=C3C(=CC=2OC)OCO3)C1

Computed Properties

• Exact Mass: 266.07903816g/mol
• Monoisotopic Mass: 266.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.2Ų

Additional information on 3-hydroxy-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228943-73-3)

3-hydroxy-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid, identified by the CAS number 2228943-73-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural framework, featuring a cyclobutane ring conjugated with a hydroxyl group and an intricate dioxaindan moiety, positions it as a promising candidate for further exploration in drug discovery and molecular design. The presence of both hydroxyl and methoxy functional groups, along with the rigid cyclobutane core, suggests potential interactions with biological targets that could be exploited for therapeutic applications.

The compound’s dioxaindan substituent is particularly noteworthy, as this heterocyclic system has been increasingly studied for its ability to modulate biological pathways. Recent advancements in medicinal chemistry have highlighted the utility of dioxaindan derivatives in developing small-molecule inhibitors and probes. For instance, modifications of the dioxaindan scaffold have been employed to enhance binding affinity to specific enzymes or receptors, underscoring its versatility in medicinal applications. The 6-methoxy group further fine-tunes the electronic properties of the molecule, potentially influencing its metabolic stability and pharmacokinetic profile.

In the context of contemporary research, 3-hydroxy-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid may serve as a key intermediate in synthesizing novel bioactive molecules. The cyclobutane ring, known for its conformational rigidity, can stabilize reactive intermediates or enforce specific orientations in binding interactions. This structural feature is particularly valuable in designing molecules that require precise spatial arrangement to interact with biological targets effectively. Additionally, the hydroxyl group provides a site for further functionalization, enabling chemists to introduce additional pharmacophores or modify solubility characteristics.

Recent studies have demonstrated the importance of cyclobutane derivatives in addressing various therapeutic challenges. For example, analogs of this compound have been investigated for their potential role in modulating enzyme activity or disrupting protein-protein interactions. The dioxaindan moiety, with its oxygen-rich environment, may also contribute to hydrogen bonding networks with biological targets, enhancing binding specificity. Such interactions are critical for developing drugs that exhibit high selectivity while minimizing off-target effects.

The synthesis of 3-hydroxy-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid presents an intriguing challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and stereoselective functionalization have enabled chemists to assemble the desired framework with high precision. These advances not only streamline the synthesis process but also allow for rapid exploration of structural analogs to optimize biological activity.

Beyond its potential as a drug candidate, 3-hydroxy-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid may find utility as a building block in material science and chemical biology. Its unique structural features make it a valuable scaffold for designing molecules with tailored properties. For instance, derivatives of this compound could be employed to develop new catalysts or probes for biochemical assays. The ability to fine-tune molecular interactions through structural modifications opens up numerous possibilities for innovation across multiple scientific disciplines.

The pharmacological evaluation of 3-hydroxy-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid is currently an area of active investigation. Preclinical studies are being conducted to assess its efficacy and safety profiles in relevant disease models. Preliminary results suggest that this compound exhibits promising biological activity in certain pathways, making it a compelling candidate for further development. As research progresses, additional insights into its mechanism of action will be gained, which could inform future therapeutic strategies.

In conclusion,3-hydroxy-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228943-73-3) represents a fascinating molecule with broad applications in pharmaceutical chemistry and beyond. Its unique structural features and potential biological activities position it as a valuable asset in the quest for novel therapeutics. Continued research into this compound will undoubtedly yield further insights into its utility and expand its role in addressing global health challenges.